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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ugilec 141, a commercial mixture of tetrachlorobenzyltoluenes (TCBTs), emerged in the 1980s
as a substitute for polychlorinated biphenyls (PCBSs) in various industrial applications.[1]
Marketed for its similar physicochemical properties to PCBs, it was primarily used as a
dielectric fluid in transformers and capacitors and as a fire-resistant hydraulic fluid, particularly
in the mining industry. However, growing concerns over its toxicological profile, which mirrors
that of PCBs, led to significant regulatory restrictions and bans in the early 1990s. This
technical guide provides a comprehensive overview of Ugilec 141, detailing its chemical
identity, historical use, production, and environmental presence, along with relevant
experimental protocols for its analysis and toxicological assessment.

Chemical and Physical Properties

Ugilec 141 is not a single compound but a complex mixture of isomers of
tetrachlorobenzyltoluene. Its properties made it a suitable replacement for PCBs in applications
requiring high thermal stability and electrical insulation.
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Property Value Reference
Chemical Name Tetrachlorobenzyltoluene [1]
Synonyms Ugilec 141, TCBT [1]

CAS Number 76253-60-6 [1]
Molecular Formula C14H12Cla [1]
Molecular Weight 320.06 g/mol [1]
Appearance Oily liquid

Water Solubility Very low

Log Kow (octanol-water High (indicating a tendency to

partition coefficient) bioaccumulate)

Historical Use and Production

The primary application of Ugilec 141 was as a dielectric fluid in electrical equipment and as a
fire-resistant hydraulic fluid. Its production and use were concentrated in Europe, with
significant consumption in countries like Germany for mining applications.

Application Industry Reported Use
Dielectric Fluid Electrical Transformers, Capacitors
Hydraulic Fluid Mining, Industrial Fire-resistant applications

Historical production data is limited, but reports indicate that approximately 1,500 tons of
Ugilec 141 were used annually in the German mining industry since 1980.[1]

Synthesis of Tetrachlorobenzyltoluenes (Ugilec 141)

While specific proprietary manufacturing processes for Ugilec 141 are not publicly detailed, the
synthesis of tetrachlorobenzyltoluenes can be inferred from established organochlorine
chemistry, likely involving a Friedel-Crafts alkylation reaction. This process would involve the
reaction of a chlorinated benzyl chloride derivative with toluene in the presence of a Lewis acid
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catalyst, such as ferric chloride or aluminum chloride. The degree of chlorination of the
reactants would determine the final composition of the TCBT mixture.
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Benzyl Chloride
Ugilec 141
(Tetrachlorobenzyltoluene
mixture)
Toluene Reaction Vessel

e Byproducts

el (e.g., HCI)

Lewis Acid Catalyst
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Proposed synthesis pathway for Ugilec 141.

Environmental Fate and Toxicology

The chemical stability and lipophilic nature of Ugilec 141 contribute to its persistence in the
environment and its potential for bioaccumulation in organisms, similar to PCBs. Toxicological
studies have indicated that Ugilec 141 can elicit a range of adverse health effects.

Environmental Concentrations

Quantitative data on the concentration of Ugilec 141 in various environmental matrices is
scarce due to its relatively short period of widespread use and subsequent bans. However,
given its persistence, it is plausible that measurable levels may still be present in localized
areas of historical use and disposal. Further research and monitoring are required to fully

assess the extent of environmental contamination.
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Matrix Concentration Range Location/Study
Soil Not available
Water Not available
Sediment Not available
Biota Not available

Experimental Protocols
Analysis of Ugilec 141 in Environmental Samples

The analysis of tetrachlorobenzyltoluenes in environmental matrices typically involves solvent
extraction, cleanup, and instrumental analysis, most commonly by gas chromatography
coupled with mass spectrometry (GC/MS).

1. Sample Preparation (Soil/Sediment):

o Extraction: Soxhlet extraction or accelerated solvent extraction (ASE) with a non-polar
solvent such as hexane or a mixture of hexane and dichloromethane.

o Cleanup: The extract is concentrated and cleaned to remove interfering compounds. This
can be achieved using column chromatography with adsorbents like Florisil or silica gel. Gel
permeation chromatography (GPC) may also be used to remove high-molecular-weight
interferences.

2. Instrumental Analysis (GC/MS):

o Gas Chromatograph (GC): Equipped with a capillary column suitable for separating
chlorinated aromatic compounds (e.g., DB-5ms).

o Mass Spectrometer (MS): Operated in electron ionization (EI) mode with selected ion
monitoring (SIM) for enhanced sensitivity and selectivity. Specific ions characteristic of
TCBTs are monitored for quantification.
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Workflow for the analysis of Ugilec 141 in solid matrices.

Acute Oral Toxicity Assessment

Toxicological evaluation of Ugilec 141 can be conducted following established guidelines, such
as those provided by the Organisation for Economic Co-operation and Development (OECD).
The OECD Test Guideline 423 (Acute Toxic Class Method) is a suitable protocol for
determining the acute oral toxicity.

1. Principle:

o A stepwise procedure is used with a limited number of animals at each step. The outcome of
each step (mortality or survival) determines the next step.

2. Animal Model:
o Typically, rats are used. Animals are housed under controlled conditions.
3. Dose Administration:

o The test substance is administered orally by gavage. Dosing is initiated at a level expected
to cause some toxicity.

4. Observation:

e Animals are observed for signs of toxicity and mortality for at least 14 days. Body weight is
recorded weekly.

5. Endpoint:

e The method allows for the classification of the substance into a toxicity class based on the
observed mortality at different dose levels.
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Logical workflow for OECD Test Guideline 423.

Conclusion

Ugilec 141 serves as a significant case study in the development and subsequent regulation of
chemical substitutes for hazardous substances. While its use was short-lived, its persistence
and toxicological properties underscore the importance of thorough environmental and health
assessments prior to the widespread industrial adoption of new chemicals. The methodologies
outlined in this guide provide a framework for the continued monitoring and risk assessment of
Ugilec 141 and other structurally similar compounds. Further research is critically needed to

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1166502?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166502?utm_src=pdf-body
https://www.benchchem.com/product/b1166502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

quantify the extent of its environmental legacy and to fully understand its long-term
toxicological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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